Cas no 21582-51-4 (2-Methylthieno2,3-dpyrimidin-4(3H)-one)

2-Methylthieno2,3-dpyrimidin-4(3H)-one structure
21582-51-4 structure
Product Name:2-Methylthieno2,3-dpyrimidin-4(3H)-one
CAS No:21582-51-4
MF:C7H6N2OS
MW:166.200339794159
MDL:MFCD00706457
CID:828788
PubChem ID:329815995
Update Time:2025-04-19

2-Methylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-methylthieno[2,3-d]pyrimidin-4-ol
    • 2-methyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 2-methylthieno[2,3-d]pyrimidin-4(3H)-one
    • 2-Methyl-4-oxo-3,4-dihydro-thieno<2,3-d>pyrimidin
    • 2-methylthieno[2,3-d]pyrimidin-4(3H)-one(SALTDATA: FREE)
    • AS-48655
    • MFCD00706457
    • SY033884
    • CS-0061373
    • YAGLWUMMXGHFDI-UHFFFAOYSA-N
    • EN300-44878
    • 21582-51-4
    • Q-103536
    • AC-27674
    • F52223
    • 2-methyl-1H-thieno[2,3-d]pyrimidin-4-one
    • 2-Methyl-3,4-dihydro-4-oxothieno[2,3-d]pyrimidine, AldrichCPR
    • 2-Methyl-3,4-dihydro-4-oxothieno[2,3-d]pyrimidine
    • AKOS002712116
    • AKOS017343210
    • DTXSID90364209
    • Z55164941
    • BCP26879
    • 2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • AKOS015842563
    • AB63792
    • SCHEMBL655888
    • WAA58251
    • DB-025914
    • SCHEMBL20659872
    • 2-Methylthieno2,3-dpyrimidin-4(3H)-one
    • MDL： MFCD00706457
    • Inchi： 1S/C7H6N2OS/c1-4-8-6(10)5-2-3-11-7(5)9-4/h2-3H,1H3,(H,8,9,10)
    • InChI Key： YAGLWUMMXGHFDI-UHFFFAOYSA-N
    • SMILES： S1C=CC2C(NC(C)=NC1=2)=O

Computed Properties

  • Exact Mass: 166.02000
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.53
  • Melting Point: 204-206 ºC
  • PSA: 73.99000
  • LogP: 1.29300

2-Methylthieno2,3-dpyrimidin-4(3H)-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

2-Methylthieno2,3-dpyrimidin-4(3H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M938829-1g
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abcr
AB218492-250 mg
2-Methylthieno[2,3-d]pyrimidin-4(3H)-one; 95%
 21582-51-4
250MG
 €151.40 2022-06-11
TRC
M331653-50mg
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TRC
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 $ 65.00 2022-06-03

2-Methylthieno2,3-dpyrimidin-4(3H)-one Production Method

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